Cas no 1933773-66-0 ((4aS,8aS)-7-hydroxy-decahydroisoquinolin-1-one)

• Product Name: (4aS,8aS)-7-hydroxy-decahydroisoquinolin-1-one
• CAS No: 1933773-66-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD30256767
• CID: 5211605
• Update Time: 2025-10-30

(4aS,8aS)-7-hydroxy-decahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, octahydro-7-hydroxy-, (4aS,8aS)-
• (4aS,8aS)-7-hydroxy-decahydroisoquinolin-1-one

• MDL： MFCD30256767
• Inchi： 1S/C9H15NO2/c11-7-2-1-6-3-4-10-9(12)8(6)5-7/h6-8,11H,1-5H2,(H,10,12)/t6-,7?,8-/m0/s1
• InChI Key： FCNQRWTYDZMFOI-PPSBICQBSA-N
• SMILES： C1(=O)[C@]2([H])[C@@]([H])(CCC(O)C2)CCN1

Additional information on (4aS,8aS)-7-hydroxy-decahydroisoquinolin-1-one

Introduction to (4aS,8aS)-7-hydroxy-decahydroisoquinolin-1-one (CAS No. 1933773-66-0)

{(4aS,8aS)-7-hydroxy-decahydroisoquinolin-1-one}, identified by the Chemical Abstracts Service Number (CAS No.) 1933773-66-0, is a structurally complex and pharmacologically significant compound belonging to the decahydroisoquinoline class. This molecule has garnered considerable attention in the field of medicinal chemistry due to its unique scaffold and potential biological activities. The stereochemistry defined by the (4aS,8aS) configuration plays a crucial role in determining its interactions with biological targets, making it a subject of intense research interest.

The decahydroisoquinoline core is a privileged scaffold in drug discovery, known for its ability to mimic natural products and exhibit a wide range of biological functions. Among the various derivatives, (4aS,8aS)-7-hydroxy-decahydroisoquinolin-1-one stands out due to the presence of a hydroxyl group at the 7-position, which introduces additional functional diversity and reactivity. This feature has been exploited in several synthetic strategies aimed at generating novel analogs with enhanced pharmacological properties.

Recent advancements in computational chemistry and structure-based drug design have facilitated a deeper understanding of how modifications in the (4aS,8aS)-7-hydroxy-decahydroisoquinolin-1-one scaffold can modulate its binding affinity and selectivity. Molecular docking studies have revealed that this compound can interact with various protein targets, including enzymes and receptors implicated in neurological disorders. The hydroxyl group at position 7 serves as a key hydrogen bond acceptor, contributing to its ability to form stable interactions with biological macromolecules.

In the context of modern drug development, (4aS,8aS)-7-hydroxy-decahydroisoquinolin-1-one has been explored as a lead compound for treating conditions such as depression and Parkinson’s disease. Preclinical studies have demonstrated its potential to modulate neurotransmitter systems by interacting with serotonin and dopamine receptors. The stereochemical purity of this compound is particularly critical, as enantiomeric differences can significantly influence its pharmacokinetic profile and therapeutic efficacy.

The synthesis of (4aS,8aS)-7-hydroxy-decahydroisoquinolin-1-one presents unique challenges due to the complexity of its ring system. Traditional synthetic routes often involve multi-step sequences with careful control of stereochemistry to achieve the desired configuration. Recent innovations in catalytic methods have enabled more efficient and scalable production processes, allowing for greater accessibility of this compound for further research.

One of the most compelling aspects of (4aS,8aS)-7-hydroxy-decahydroisoquinolin-1-one is its versatility as a building block for medicinal chemistry. By introducing various substituents into the scaffold, researchers can generate libraries of derivatives with tailored biological activities. For instance, aryl or heteroaryl groups have been incorporated at strategic positions to enhance binding affinity or alter metabolic stability. These modifications have led to the discovery of several promising candidates that are currently undergoing further investigation.

The hydroxyl group at position 7 also offers opportunities for further functionalization through glycosylation or esterification strategies. Such modifications can improve solubility and bioavailability while maintaining or enhancing biological activity. Additionally, prodrug approaches have been explored to overcome delivery challenges associated with this compound’s lipophilicity.

From a computational perspective, virtual screening techniques have been employed to identify novel analogs of (4aS,8aS)-7-hydroxy-decahydroisoquinolin-1-one that may exhibit improved pharmacological profiles. Machine learning models trained on experimental data have helped predict binding affinities andADME (Absorption, Distribution, Metabolism, and Excretion) properties with high accuracy. These tools are invaluable in guiding synthetic efforts toward compounds with optimized characteristics.

The role of (4aS,8aS)-7-hydroxy-decahydroisoquinolin-1-one in addressing unmet medical needs cannot be overstated. Its unique structural features make it an attractive candidate for developing treatments against a variety of diseases. As research progresses, it is likely that new applications will emerge, further solidifying its importance in medicinal chemistry.

In conclusion,(4aS,8aS)-7-hydroxy-decahydroisoquinolin-1-one (CAS No. 1933773-66-0) is a remarkable compound with significant potential in drug discovery. Its complex stereochemistry and functional diversity provide ample opportunities for innovation in therapeutic development. With continued advances in synthetic chemistry and computational biology,(4aS,8aS)-7-hydroxy-decahydroisoquinolin-1-one is poised to play an increasingly important role in addressing global health challenges.